4-allyl-5-(2-amino-4-methyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2-amino-4-methyl-1,3-thiazol-5-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C9H11N5S2/c1-3-4-14-7(12-13-9(14)15)6-5(2)11-8(10)16-6/h3H,1,4H2,2H3,(H2,10,11)(H,13,15)
• InChI Key: SSVHHRGSWQBLDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=NNC(=S)N2CC=C
• Molecular Formula: C9H11N5S2
• Molecular Weight: 253.4 g/mol

Description

4-allyl-5-(2-amino-4-methyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiol derivative of 1,2,4-triazole, which has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 4-allyl-5-(2-amino-4-methyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of enzymes or by binding to specific receptors in the body.
Biochemical and Physiological Effects
Studies have shown that 4-allyl-5-(2-amino-4-methyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol has various biochemical and physiological effects. It has been found to exhibit antibacterial and antifungal activity against various strains of bacteria and fungi. This compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-allyl-5-(2-amino-4-methyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol in lab experiments is its potential to exhibit various biological activities. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-allyl-5-(2-amino-4-methyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol. One of the directions is to study its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its potential as an insecticide or herbicide. Additionally, further research can be conducted to determine the safety and toxicity of this compound in various organisms.
In conclusion, 4-allyl-5-(2-amino-4-methyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol is a compound that has shown promising results in scientific research. Its potential applications in various fields make it an interesting compound to study. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications.

Synthesis Methods

The synthesis of 4-allyl-5-(2-amino-4-methyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol can be achieved by various methods. One of the most commonly used methods is the reaction of 2-amino-4-methyl-1,3-thiazole-5-carboxylic acid with thiosemicarbazide, followed by cyclization with allyl isothiocyanate in the presence of sodium hydroxide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

4-allyl-5-(2-amino-4-methyl-1,3-thiazol-5-yl)-4H-1,2,4-triazole-3-thiol has shown potential applications in various fields of scientific research. It has been studied for its antibacterial, antifungal, antitumor, and anti-inflammatory properties. This compound has also been tested for its potential to inhibit the activity of enzymes such as acetylcholinesterase and tyrosinase.